(2-(1H-Indene-1-yl)ethyl)amine
Description
(2-(1H-Indene-1-yl)ethyl)amine is a secondary amine featuring an indene moiety linked via an ethyl chain to the amine group. For instance, compounds like 2-(1H-indol-3-yl)ethylamine derivatives are noted for their roles as intermediates in synthesizing pharmacologically active molecules .
Properties
Molecular Formula |
C11H13N |
|---|---|
Molecular Weight |
159.23 g/mol |
IUPAC Name |
2-(1H-inden-1-yl)ethanamine |
InChI |
InChI=1S/C11H13N/c12-8-7-10-6-5-9-3-1-2-4-11(9)10/h1-6,10H,7-8,12H2 |
InChI Key |
APZZLNOBLJZBNW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(C=CC2=C1)CCN |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison with Similar Compounds
Bond Lengths and Geometry
The C=N bond length in imine analogs provides a basis for understanding electronic delocalization. For example:
- (2-(1H-Indene-1-yl)ethyl)amine (hypothetical): Estimated C=N bond length ~1.29 Å (based on imine analogs).
- (E)-1-(Naphthalen-2-yl)ethylidene](naphthalen-1-ylmethyl)amine : C=N bond = 1.2650 Å .
- 2-(N-benzyl-α-iminoethyl)phenol: C=N bond = 1.286 Å .
Molecular Geometry and Substituent Effects
- Tris{2-[4-(2-pyridyl)pyrimidin-2-yl-sulfanyl]ethyl}amine : Exhibits a trigonal planar geometry around the central N atom, with pyridyl substituents influencing π-π stacking interactions .
- 2-(1H-Indol-3-yl)-2-thien-2-ylethanamine : The thienyl and indolyl groups create steric hindrance, resulting in a twisted conformation that may affect binding affinity in biological systems .
Physicochemical Properties
Table 1: Key Properties of Structurally Related Amines
*Hypothetical data inferred from analogs.
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